Cas no 104096-33-5 (1H-Pyrazole-4-aceticacid, 4,5-dihydro-5-oxo-, hydrazide)

• Product Name: 1H-Pyrazole-4-aceticacid, 4,5-dihydro-5-oxo-, hydrazide
• CAS No: 104096-33-5
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 126021
• PubChem ID: 57357294
• Update Time: 2025-04-18

1H-Pyrazole-4-aceticacid, 4,5-dihydro-5-oxo-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, 4,5-dihydro-5-oxo-, hydrazide
• 2-Pyrazoline-4-aceticacid, 5-oxo-, hydrazide (6CI)
• 2-(5-oxo-1,4-dihydropyrazol-4-yl)acetohydrazide
• 2-Pyrazoline-4-acetic acid, 5-oxo-, hydrazide (6CI)
• 104096-33-5
• DTXSID10723617
• 2-(5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetohydrazide

• Inchi： 1S/C5H8N4O2/c6-8-4(10)1-3-2-7-9-5(3)11/h2-3H,1,6H2,(H,8,10)(H,9,11)
• InChI Key： PLLOXTKLOBBHAX-UHFFFAOYSA-N
• SMILES： O=C1C(C=NN1)CC(NN)=O

Computed Properties

• Exact Mass: 156.06484
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: -2.2
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• PSA: 96.58
• LogP: -0.64970